Cas no 1315367-44-2 (5-(aminomethyl)-1H-pyridin-2-one;dihydrobromide)

• Product Name: 5-(aminomethyl)-1H-pyridin-2-one;dihydrobromide
• CAS No: 1315367-44-2
• MF: C₆H₁₀Br₂N₂O
• MW: 285.964399814606
• CID: 1084344
• PubChem ID: 54594095
• Update Time: 2025-06-10

5-(aminomethyl)-1H-pyridin-2-one;dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)pyridin-2(1H)-one dihydrobromide
• 5-(Aminomethyl)-2-pyridinol dihydrobromide
• 5-(aminomethyl)-1H-pyridin-2-one;dihydrobromide
• CS-0185221
• 5-(aminomethyl)pyridin-2-ol dihydrobromide
• AKOS022182807
• 5-(AMINOMETHYL)-1H-PYRIDIN-2-ONE DIHYDROBROMIDE
• SB74542
• SY186504
• 5-(Aminomethyl)pyridin-2(1H)-onedihydrobromide
• AKOS008124379
• 1315367-44-2
• MFCD19382110
• C6H10Br2N2O
• Z1269638445
• EN300-79926

• Inchi： 1S/C6H8N2O.2BrH/c7-3-5-1-2-6(9)8-4-5;;/h1-2,4H,3,7H2,(H,8,9);2*1H
• InChI Key： KCYAUNMGRZVUMV-UHFFFAOYSA-N
• SMILES： Br.Br.O=C1C=CC(=CN1)CN

Computed Properties

• Exact Mass: 285.91394g/mol
• Monoisotopic Mass: 283.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(aminomethyl)-1H-pyridin-2-one;dihydrobromide

Comprehensive Overview of 5-(Aminomethyl)-1H-pyridin-2-one Dihydrobromide (CAS No. 1315367-44-2)

5-(Aminomethyl)-1H-pyridin-2-one dihydrobromide (CAS No. 1315367-44-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its pyridin-2-one core and aminomethyl functional group, has garnered attention for its unique chemical properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 5-(aminomethyl)-1H-pyridin-2-one dihydrobromide features a pyridine ring substituted with an aminomethyl group at the 5-position, along with a dihydrobromide salt form. This configuration enhances its solubility and stability, making it suitable for various experimental conditions. The compound's CAS number 1315367-44-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for 5-(aminomethyl)-1H-pyridin-2-one dihydrobromide has surged due to its relevance in medicinal chemistry and biochemical assays. Its ability to interact with specific enzymes and receptors has positioned it as a promising candidate for studying neurotransmitter modulation and enzyme inhibition. These properties align with current trends in precision medicine, where targeted therapies are prioritized for conditions like Parkinson's disease and diabetes.

One of the most frequently asked questions about CAS No. 1315367-44-2 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the aminomethyl group onto the pyridin-2-one scaffold, followed by salt formation with hydrobromic acid. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization.

The applications of 5-(aminomethyl)-1H-pyridin-2-one dihydrobromide extend beyond pharmaceuticals. It is also utilized in material science for developing functionalized polymers and coatings. Its amine group allows for covalent bonding with other molecules, enabling the creation of hybrid materials with tailored properties. This versatility has sparked interest in industries ranging from healthcare to electronics.

From an SEO perspective, keywords such as "5-(aminomethyl)-1H-pyridin-2-one dihydrobromide uses", "CAS 1315367-44-2 supplier", and "pyridin-2-one derivatives in drug development" are highly relevant. These terms reflect the growing curiosity among researchers and manufacturers about this compound's commercial and scientific value. Additionally, discussions on platforms like ResearchGate and PubMed highlight its role in cutting-edge studies.

Safety and handling of 5-(aminomethyl)-1H-pyridin-2-one dihydrobromide are critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage and disposal, ensuring compliance with environmental and occupational health standards.

In conclusion, 5-(aminomethyl)-1H-pyridin-2-one dihydrobromide (CAS No. 1315367-44-2) represents a compelling subject of study in modern chemistry and biotechnology. Its multifaceted applications, coupled with its structural uniqueness, make it a valuable asset for researchers aiming to address complex biomedical challenges. As scientific inquiry progresses, this compound is likely to play an even more prominent role in innovation across multiple disciplines.